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Compound Name: SB290157 trifluoroacetate

Cat. No.: B10765874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SB290157 trifluoroacetate is a widely utilized small molecule in biomedical research, primarily

known for its role as a modulator of the complement system. It was initially identified as a

potent and selective antagonist of the C3a receptor (C3aR), a G protein-coupled receptor

involved in inflammatory and immune responses.[1] However, subsequent research has

revealed a more complex pharmacological profile, with evidence of agonist activity at C3aR in

certain cellular contexts and off-target effects on the C5a receptor 2 (C5aR2).[2][3]

Understanding the proper techniques for its dissolution and application in cell culture is critical

for obtaining reliable and reproducible experimental results.

This document provides detailed application notes and protocols for the dissolution and use of

SB290157 trifluoroacetate in cell culture experiments, along with an overview of its

mechanism of action and the signaling pathways it modulates.

Data Presentation
Solubility and Stock Solution Parameters
For consistent experimental outcomes, it is imperative to start with a properly prepared stock

solution. SB290157 trifluoroacetate is a crystalline solid that is readily soluble in organic

solvents but not in aqueous solutions.[1][4] Due to its hygroscopic nature, it is crucial to use
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anhydrous solvents and proper storage techniques to maintain the integrity of the compound.

[5]

Parameter Solvent
Maximum
Concentration

Storage of
Powder

Storage of
Stock Solution

Solubility DMSO

100 mg/mL

(189.93 mM)[5]

or 100 mM[6]

-20°C, sealed,

away from

moisture[5]

-80°C for up to 6

months; -20°C

for up to 1

month[4][5]

Ethanol
100 mg/mL

(189.93 mM)[5]

DMF 25 mg/mL[1]

Insolubility Water Insoluble[4]

Ethanol:PBS (pH

7.2) (1:1)
0.5 mg/mL[1]

Note: It is recommended to use freshly opened or anhydrous DMSO for reconstitution, as the

presence of moisture can significantly impact solubility.[4][5]

Recommended Working Concentrations for In Vitro
Studies
The optimal working concentration of SB290157 trifluoroacetate is cell-type and assay-

dependent. The compound has been utilized across a broad range of concentrations in the

scientific literature.
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Application Cell Type
Concentration
Range

Reference

C3aR Antagonism

(Ca2+ mobilization)

RBL-C3aR cells,

human neutrophils

IC50: 27.7 nM and 28

nM, respectively[5]
[5]

C3aR Antagonism

(ERK signaling)

Human monocyte-

derived macrophages

(HMDMs)

IC50: 236 nM[2] [2]

C3aR Agonism (ERK

signaling)
CHO-C3aR cells EC50: 0.46 nM[2] [2]

General In Vitro Use Various 100 nM to 10 µM[4] [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a concentrated stock solution of SB290157
trifluoroacetate in DMSO, which can be further diluted to the desired working concentration in

cell culture media.

Materials:

SB290157 trifluoroacetate powder (Molecular Weight: 526.51 g/mol )[5]

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Weighing the Compound: Accurately weigh the desired amount of SB290157
trifluoroacetate powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 5.27 mg of the compound.

Adding Solvent: Add the calculated volume of DMSO to the microcentrifuge tube. For a 10

mM solution from 5.27 mg, add 1 mL of DMSO.

Dissolution: Vortex the tube vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, brief sonication in an ultrasonic water bath may be used to

aid dissolution.[5] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[5]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[4][5]

Protocol 2: Dilution to Working Concentration for Cell
Culture
This protocol outlines the steps for diluting the DMSO stock solution to the final working

concentration in cell culture medium. It is crucial to ensure that the final concentration of DMSO

in the culture medium is non-toxic to the cells (typically ≤ 0.1%).

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the SB290157 trifluoroacetate DMSO stock

solution at room temperature.

Intermediate Dilution (Optional but Recommended): To minimize pipetting errors and ensure

accurate final concentrations, it is advisable to perform an intermediate dilution in cell culture

medium. For example, to achieve a final concentration of 1 µM from a 10 mM stock, you can

first prepare a 100 µM intermediate solution by adding 2 µL of the 10 mM stock to 198 µL of

culture medium.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture plates containing cells and medium to achieve the desired final concentration. For
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instance, to get a final concentration of 1 µM from a 100 µM intermediate solution in a well

containing 1 mL of medium, add 10 µL of the 100 µM solution.

Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the wells treated with SB290157
trifluoroacetate to account for any effects of the solvent on the cells.[2]

Mandatory Visualizations
Experimental Workflow for Cell Treatment
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Caption: A flowchart illustrating the key steps for preparing and using SB290157 in cell culture

experiments.

Signaling Pathways Modulated by SB290157

Signaling Pathways Modulated by SB290157

C3aR Signaling Off-Target Effects

C3a

C3aR

SB290157 (Antagonist)

Gαi

↓ cAMP
↑ Ca2+

↑ PI3K/Akt
↑ pERK1/2

SB290157 (Partial Agonist)

C5aR2

β-arrestin Recruitment

Dampens C5a-induced
ERK Signaling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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